2-[1-(5-Fluoropyridine-3-carbonyl)azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one

• IUPAC Name: 2-[1-(5-fluoropyridine-3-carbonyl)azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C20H17FN4O3/c1-28-18-5-3-2-4-16(18)17-6-7-19(26)25(23-17)15-11-24(12-15)20(27)13-8-14(21)10-22-9-13/h2-10,15H,11-12H2,1H3
• InChI Key: IACHHTRJGLGVAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C(=O)C=C2)C3CN(C3)C(=O)C4=CC(=CN=C4)F
• Molecular Formula: C20H17FN4O3
• Molecular Weight: 380.4 g/mol

Description

The compound “2-[1-(5-Fluoropyridine-3-carbonyl)azetidin-3-yl]-6-(2-methoxyphenyl)pyridazin-3-one” is a complex organic molecule that contains several functional groups and rings, including a fluoropyridine, an azetidine, and a pyridazinone.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluoropyridine group would likely contribute to the compound’s reactivity and stability.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, fluoropyridines are known to undergo various reactions including nucleophilic substitution and electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the fluoropyridine group would likely make the compound more electronegative.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it would interact with biological targets in the body.

Safety and Hazards

The safety and hazards of this compound would depend on its intended use and how it’s handled. Proper safety measures should always be taken when handling chemicals.

Future Directions

Future research could focus on exploring the potential uses of this compound, such as in the development of new drugs or materials. More studies are also needed to fully understand its properties and reactivity.